Cas no 2171705-10-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid
• CAS No: 2171705-10-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6195781
• PubChem ID: 165661961
• Update Time: 2025-06-15

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid
• 2171705-10-3
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclohexane-1-carboxylic acid
• EN300-1480619

• Inchi： 1S/C28H34N2O5/c1-3-18(2)24(25(31)30-28(26(32)33)15-9-4-10-16-28)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,3-4,9-10,15-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NFHQBBOTXBNNKR-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)NC(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2171705-10-3)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2171705-10-3) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in the development of novel therapeutic peptides and bioconjugates, aligning with the growing demand for precision medicine and targeted drug delivery systems.

The compound's unique structure, featuring a cyclohexane backbone and Fmoc-protected amine, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly exploring its applications in peptide-based drug discovery, particularly in addressing challenges related to peptide stability and bioavailability. With the global peptide therapeutics market projected to grow exponentially, compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid are gaining attention for their potential to revolutionize treatments for metabolic disorders, oncology, and neurological diseases.

One of the most frequently asked questions in organic chemistry forums and research communities revolves around the synthetic pathways for Fmoc-protected amino acids. The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid typically involves multi-step organic reactions, including amide coupling and selective protection/deprotection strategies. Its CAS No. 2171705-10-3 serves as a critical identifier for researchers sourcing high-purity materials for GMP-compliant peptide production.

From a molecular design perspective, the incorporation of a 3-methylpentanamido moiety and cyclohexane carboxylic acid group in this compound enhances its steric properties and conformational flexibility. These characteristics are particularly valuable when engineering peptide mimetics that require specific three-dimensional structures for optimal target binding. Recent publications in Journal of Medicinal Chemistry have highlighted similar structures as promising scaffolds for allosteric modulator development.

The pharmaceutical industry's shift toward peptide-based therapeutics has created a surge in demand for specialized building blocks like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid. Market analysts note that innovations in peptide synthesis technologies and green chemistry approaches for producing such intermediates are among the top searched topics in chemical patent databases. The compound's CAS No. 2171705-10-3 frequently appears in patent applications related to peptide drug formulations and bioconjugation techniques.

Quality control aspects of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid are another area of intense research focus. Advanced analytical techniques such as HPLC-MS and 2D-NMR are employed to verify the compound's structural integrity and chiral purity, especially when used in GMP manufacturing environments. The pharmaceutical grade material with CAS No. 2171705-10-3 must meet stringent specifications for residual solvents and heavy metal content, topics that generate significant discussion in quality assurance circles.

Looking toward future applications, researchers are investigating the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid in peptide-drug conjugates (PDCs), particularly for targeted cancer therapies. The compound's chemical handle (Fmoc group) allows for efficient deprotection during peptide chain assembly, while its hydrophobic character contributes to improved membrane permeability of resulting peptides. These properties align well with current trends in personalized medicine and theranostic applications.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2171705-10-3) represents a sophisticated peptide synthesis intermediate with growing importance in biopharmaceutical research. Its unique structural features and versatile applications position it as a valuable tool for addressing current challenges in drug development, particularly in the expanding field of peptide therapeutics. As research continues to uncover new applications for this compound, its role in advancing medical science and biotechnology is expected to grow significantly.